Cas no 1214356-12-3 (2-(4',6-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(4',6-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid
• CAS No: 1214356-12-3
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• CID: 4998776
• Update Time: 2025-06-14

2-(4',6-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4',6-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid

• Inchi： 1S/C14H10F2O3/c15-9-6-4-8(5-7-9)12-10(13(17)14(18)19)2-1-3-11(12)16/h1-7,13,17H,(H,18,19)
• InChI Key： RFIHMZWLKMZORR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(C(=O)O)O)=C1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4',6-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(4',6-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid (CAS No. 1214356-12-3)

2-(4',6-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid (CAS No. 1214356-12-3) is a fluorinated biphenyl derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique hydroxyacetic acid moiety and difluorobiphenyl structure, has garnered attention for its potential in drug discovery and material science. Its molecular formula, C₁₄H₁₀F₂O₃, reflects a balance of lipophilicity and polarity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated organic compounds like 2-(4',6-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active agents. The presence of fluorine atoms in the biphenyl scaffold improves binding affinity to target proteins, a feature highly sought after in medicinal chemistry.

The synthesis of CAS No. 1214356-12-3 typically involves multi-step organic reactions, including Suzuki-Miyaura coupling and oxidation steps. Its hydroxyacetic acid group allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and green chemistry, where modular synthesis is prioritized to reduce waste and improve efficiency.

From an industrial perspective, 2-(4',6-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid is often discussed in the context of high-value fine chemicals. Its applications extend to liquid crystal materials and organic electronics, where fluorinated compounds contribute to thermal stability and optical performance. These attributes resonate with the growing market for flexible displays and energy-efficient technologies.

Environmental and safety considerations are also critical when handling fluorinated biphenyl derivatives. While this compound is not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its stability. Such precautions align with global initiatives like REACH compliance and sustainable laboratory practices.

In summary, 2-(4',6-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid represents a convergence of pharmaceutical innovation and advanced material science. Its CAS No. 1214356-12-3 serves as a key identifier for researchers exploring structure-activity relationships or molecular design. As the scientific community continues to investigate fluorine effects in organic compounds, this molecule remains a focal point for cutting-edge applications.